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Compound of Interest

Compound Name: 5-Bromo-7-azaindole

Cat. No.: B068098 Get Quote

Essential Safety and Handling Guide for 5-
Bromo-7-azaindole
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety, handling, and disposal information for 5-Bromo-7-azaindole
(CAS No: 183208-35-7), a key intermediate in pharmaceutical synthesis. Adherence to these

procedures is essential for ensuring laboratory safety and operational integrity.

Hazard Identification and Personal Protective
Equipment (PPE)
5-Bromo-7-azaindole is classified with several hazards requiring comprehensive protection. It

is harmful if swallowed, causes severe skin irritation and serious eye damage, and may lead to

respiratory irritation.[1][2][3][4][5] The substance is also recognized as toxic to aquatic life with

long-lasting effects.[1]

Minimum Required PPE:
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Protection Type Specification Rationale

Eye & Face Protection

Chemical safety goggles with

side shields (conforming to

EN166 or NIOSH standards). A

face shield is recommended

for larger quantities or when

splashing is possible.[1][6][7]

To prevent contact with the

eyes, which can cause serious,

irreversible damage.[2][3][7]

Skin Protection

Nitrile rubber gloves (check

breakthrough time). A lab coat

is mandatory. For extensive

handling, a chemical-resistant

suit is advised.[1][2][7][8]

To avoid skin irritation and

potential absorption.[1][3]

Contaminated clothing must be

removed and washed before

reuse.[1][7]

Respiratory Protection

Use in a well-ventilated area or

under a chemical fume hood is

required.[1][6][8] If ventilation

is inadequate or for high-

concentration exposure, a

NIOSH-approved N95 dust

mask or a full-face respirator

with appropriate cartridges

(Type P3, EN 143) must be

used.[2][6][7]

To prevent inhalation of dust,

which may cause respiratory

tract irritation.[1][2][3]

Safe Handling and Storage Protocol
Proper handling and storage are crucial to minimize exposure risk and maintain chemical

integrity.

Operational Steps:

Preparation: Before handling, ensure that an eyewash station and safety shower are readily

accessible.[1][2]

Engineering Controls: All work should be conducted in a well-ventilated laboratory, preferably

within a certified chemical fume hood, to minimize dust and aerosol formation.[2][6][7]
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Handling: Avoid all direct contact with the substance.[6][7] Do not breathe dust.[1][6]

Weighing and transferring should be done carefully to prevent dust generation.

Hygiene: Wash hands thoroughly with soap and water after handling and before breaks.[1][3]

[6] Do not eat, drink, or smoke in the laboratory area where the chemical is used.[1][3][5]

Storage: Store the compound in a tightly sealed container in a cool, dry, and well-ventilated

area.[1][3][6] The product should be stored locked up and away from incompatible materials

such as strong oxidizing agents.[1][3][6][7][9]

Emergency and First Aid Procedures
Immediate and appropriate first aid is critical in the event of exposure. Always show the Safety

Data Sheet (SDS) to attending medical personnel.[6]

Exposure Route First Aid Protocol

Eye Contact

Immediately rinse with plenty of water for at

least 15 minutes, holding eyelids open. Remove

contact lenses if present and easy to do. Seek

immediate medical attention.[1][2][6][7]

Skin Contact

Take off all contaminated clothing immediately.

Wash the affected area with plenty of soap and

water for at least 15 minutes. Seek medical

attention if irritation persists.[1][2][6][7]

Inhalation

Move the exposed individual to fresh air. If

breathing is difficult or stops, provide artificial

respiration. Seek medical attention.[1][2][6][7]

Ingestion

Do NOT induce vomiting. Rinse mouth

thoroughly with water. Never give anything by

mouth to an unconscious person. Call a poison

control center or physician immediately.[1][2][6]

[7]

Spill and Disposal Management
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Accidental Release Measures:

Evacuate the area and ensure adequate ventilation.[6]

Wear the full personal protective equipment as described in Section 1.

Avoid generating dust.[1][6][7]

Carefully sweep up or vacuum the spilled solid material.[1][6]

Collect the waste in a suitable, labeled, and sealed container for disposal.[1][6]

Do not allow the substance to enter drains or waterways.[1][6]

Waste Disposal: Disposal must be conducted in accordance with all local, regional, and

national regulations.[1][3][6] The chemical waste should be handled by a licensed disposal

company.[6] One approved method is to dissolve the material in a combustible solvent and

incinerate it in a chemical incinerator equipped with an afterburner and scrubber.[6]

Physicochemical Data for 5-Bromo-7-azaindole
The following table summarizes key quantitative data for 5-Bromo-7-azaindole.

Property Value Reference

Molecular Formula C₇H₅BrN₂ [2][6][7][10]

Molecular Weight 197.03 g/mol [1][6][7][10]

Appearance
White to yellow or light brown

crystalline powder/solid
[1][6][8][11]

Melting Point 169 - 180.7 °C [1][2][6][7][10]

Boiling Point ~357 °C (Predicted) [1][6]

log Pow (Octanol/Water) 1.8 - 2.225 [2][3][6]

Storage Temperature
Room Temperature, in a dry

place
[11][12]
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Workflow for Safe Handling
The following diagram outlines the procedural flow for safely handling 5-Bromo-7-azaindole
from receipt to disposal.

Preparation Handling Post-Handling & Disposal

Emergency Protocol

1. Review SDS &
Assess Risks

2. Verify Engineering
Controls (Fume Hood) 3. Don Full PPE 4. Carefully Weigh &

Transfer Compound
5. Perform Experiment

Under Ventilation
6. Decontaminate

Work Area 7. Doff PPE Correctly 8. Segregate Waste
(Solid & Contaminated PPE)

9. Arrange for Licensed
Chemical Disposal

Spill or Exposure
Occurs

Execute First Aid
& Spill Response

Click to download full resolution via product page

Caption: Workflow for handling 5-Bromo-7-azaindole.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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